Cas no 70-49-5 (DL-Mercaptosuccinic acid)
DL-Mercaptosuccinic acid (CAS 70-49-5) is a dicarboxylic acid derivative containing a thiol group, making it a versatile reagent in organic synthesis and biochemistry. Its key advantages include its ability to act as a chelating agent for heavy metals, facilitating detoxification processes, and its role as a reducing agent in biochemical applications. The compound's dual functional groups (carboxyl and thiol) enable its use in crosslinking reactions, peptide modification, and polymer chemistry. It is also employed in analytical chemistry for metal ion detection. DL-Mercaptosuccinic acid exhibits moderate water solubility and stability under controlled conditions, ensuring consistent performance in laboratory and industrial settings.
DL-Mercaptosuccinic acid structure
Product Name:DL-Mercaptosuccinic acid
CAS No:70-49-5
MF:C4H6O4S
MW:150.153040409088
MDL:MFCD00004860
CID:33915
PubChem ID:6268
Update Time:2025-06-07
DL-Mercaptosuccinic acid Chemical and Physical Properties
Names and Identifiers
-
- DL-Mercaptosuccinic acid
- 2-MERCAPTOSUCCINIC ACID
- DL-THIOPECTIC ACID
- MERCAPTOSUCCINIC ACID
- THIOMALIC ACID
- 2-Thiomalic acid
- 2-thio-malicaci
- alpha-Mercaptosuccinic acid
- Butanedioic acid, mercapto-
- Malic acid, 2-thio-
- mercapto-butanedioicaci
- mercapto-Butanedioicacid
- mercaptosuccinate
- Mercaptosuccinic acid proysnth
- mercapto-succinicaci
- Monomercaptosuccinic acid
- Succinic acid, mercapto-
- USAF ek-p-6297
- 2-sulfanylbutanedioic acid
- 2-Sulfanylsuccinic acid
- USAF M-2
- butanedioic acid, 2-mercapto-
- C4H6O4S
- (1)-Mercaptosuccinic acid
- .alpha.-Mercaptosuccinic acid
- NSC-7302
- HSTM
- Gold Sodium Thiomalate (thiomalic acid)
- EN300-20552
- Mercaptosuccinic acid, 97%
- MLS006011445
- THIOMALIC ACID [MI]
- 4-03-00-01130 (Beilstein Handbook Reference)
- BBL011516
- MFCD00004860
- F2191-0218
- SCHEMBL133541
- W-104552
- WLN: SHYVQ1VQ
- DL-THIOMALIC ACID
- NCI60_003949
- CHEBI:38705
- SB45438
- 2-Sulfanylsuccinic acid #
- (+-)-mercaptosuccinic acid
- D70319
- EINECS 200-736-4
- 94239W5L4H
- (+/-)-Mercaptosuccinic acid
- 70-49-5
- DTXSID20861615
- PD062592
- NSC41809
- CHEMBL4303414
- mercaptobutanedioic acid
- SR-01000945206-1
- STR07420
- SODIUM AUROTHIOMALATE IMPURITY C [EP IMPURITY]
- Z104478826
- 2-Mercapto-succinic acid
- NSC7302
- SMR001826671
- AKOS016042329
- M0064
- AKOS000120969
- STL146632
- 1-Sulfanylethane-1,2-dicarboxylic acid
- mercaptoravsyre-
- BRN 1099858
- CS-W010986
- UNII-94239W5L4H
- Mercaptosuccinic acid, Vetec(TM) reagent grade, 97%
- EINECS 211-423-7
- Mercaptosuccinicacid
- LS-147460
- FT-0652864
- AI3-22956
- Mercaptosuccinic acid, ReagentPlus(R), >=99.0% (HPLC)
- NSC 7302
- SR-01000945206
- Q7784684
- 2-Sulphanylbutane-1,4-dioic acid
- NS00020699
- BRD-A43435802-001-01-2
- SBI-0653860.0001
- BRD-A43435802-001-02-0
- (1)Mercaptosuccinic acid
- 200-736-4
- Malic acid, 2thio
- SODIUM AUROTHIOMALATE IMPURITY C (EP IMPURITY)
- 2Mercaptosuccinic acid
- Succinic acid, mercapto
- Butanedioic acid, 2mercapto
- Butanedioic acid, mercapto
-
- MDL： MFCD00004860
- Inchi： 1S/C4H6O4S/c5-3(6)1-2(9)4(7)8/h2,9H,1H2,(H,5,6)(H,7,8)
- InChI Key： NJRXVEJTAYWCQJ-UHFFFAOYSA-N
- SMILES： SC(C(=O)O)CC(=O)O
- BRN： 1099858
Computed Properties
- Exact Mass: 149.99900
- Monoisotopic Mass: 149.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.4
Experimental Properties
- Color/Form: Colorless crystals or white powder. It smells of sulfide
- Density: 1.352 (estimate)
- Melting Point: 155-157 °C (lit.)
- Boiling Point: 241.69°C (rough estimate)
- Flash Point: 108.8 °C
- Refractive Index: 1.5500 (estimate)
- Solubility: 500g/l
- Water Partition Coefficient: 150 g/L (20 ºC)
- PSA: 113.40000
- LogP: -0.15590
- Merck: 9343
- Solubility: Soluble in water, alcohol, ether and acetone, almost insoluble in benzene
DL-Mercaptosuccinic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：1759
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S36-S36/37/39
- RTECS：WM8225000
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- TSCA：Yes
- Packing Group：III
- Hazard Level：8
- Safety Term：8
- Packing Group：III
- Risk Phrases：R22; R36/37/38
DL-Mercaptosuccinic acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
DL-Mercaptosuccinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 88460-100G |
DL-Mercaptosuccinic acid |
70-49-5 | 99.0% | 100g |
¥728.57 | 2023-11-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 88460-500G |
DL-Mercaptosuccinic acid |
70-49-5 | 99.0% | 500g |
¥1839.28 | 2023-11-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M813490-500g |
Mercaptosuccinic acid |
70-49-5 | 98% | 500g |
2,046.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 8207630100 |
DL-Mercaptosuccinic acid |
70-49-5 | for synthesis | 100G |
279.27 | 2021-05-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M33820-25g |
2-Sulfanylbutanedioic acid |
70-49-5 | 25g |
¥96.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M33820-100g |
2-Sulfanylbutanedioic acid |
70-49-5 | 100g |
¥428.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M33820-1g |
2-Sulfanylbutanedioic acid |
70-49-5 | 1g |
¥56.0 | 2021-09-08 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000416-100g |
DL-Mercaptosuccinic acid |
70-49-5 | 98% | 100g |
￥456 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000416-25g |
DL-Mercaptosuccinic acid |
70-49-5 | 98% | 25g |
￥132 | 2024-05-22 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M109507-5g |
DL-Mercaptosuccinic acid |
70-49-5 | 98% | 5g |
¥59.90 | 2023-09-02 |
DL-Mercaptosuccinic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:70-49-5)Mercaptosuccinic acid
Order Number:sfd11337
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:70-49-5)DL-Mercaptosuccinic acid
Order Number:A1206779
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:45
Price ($):301.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:70-49-5)硫代苹果酸
Order Number:LE2463473;LE3572
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
DL-Mercaptosuccinic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
70-49-5 (DL-Mercaptosuccinic acid) Related Products
- 26473-48-3(2-sulfanylbutanoic acid)
- 12244-57-4(Aurothiomalate sodium)
- 22437-79-2(Butanedioic acid,2-mercapto-, sodium salt (1:2))
- 24145-43-5(Aurate(2-),[mercaptobutanedioato(3-)]-, dihydrogen (9CI))
- 39377-38-3(Butanedioic acid, mercapto-, monogold(1+) sodium salt)
- 304-55-2(Succimer)
- 10008-75-0(Butanedioic acid,2,3-dimercapto-, (2R,3R)-rel-)
- 304-60-9(Butanedioic acid, 2,3-dimercapto-, disodium salt)
- 22275-72-5(Disodium mercaptosuccinate)
- 2418-14-6(2,3-Dimercaptosuccinic acid)
